Cas no 289476-22-8 ((1-phenylethyl)(pyridin-4-yl)methylamine)

• Product Name: (1-phenylethyl)(pyridin-4-yl)methylamine
• CAS No: 289476-22-8
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD01475086
• CID: 3079822
• PubChem ID: 2760380
• Update Time: 2025-04-21

(1-phenylethyl)(pyridin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (1-Phenyl-ethyl)-pyridin-4-ylmethyl-amine
• (1-phenylethyl)(pyridin-4-yl)methylamine
• SR-01000325663-1
• DB-016253
• 289476-22-8
• CS-0224159
• EN300-11801
• (1-Phenylethyl)((pyridin-4-yl)methyl)amine
• AKOS000222887
• (1-Phenylethyl)pyridin-4-ylmethylamine
• 999-359-2
• (1-phenylethyl)[(pyridin-4-yl)methyl]amine
• SR-01000325663
• G30172
• 1-phenyl-N-(pyridin-4-ylmethyl)ethanamine
• N-(1-phenylethyl)-N-(pyridin-4-ylmethyl)amine
• AKOS017269205
• PLA47622
• Z57328816
• (1-phenylethyl)(pyridin-4-ylmethyl)amine
• MFCD01475086

• MDL： MFCD01475086
• Inchi： 1S/C14H16N2/c1-12(14-5-3-2-4-6-14)16-11-13-7-9-15-10-8-13/h2-10,12,16H,11H2,1H3
• InChI Key： RRAGLXJZCODDRE-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.131348519Da
• Monoisotopic Mass: 212.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

(1-phenylethyl)(pyridin-4-yl)methylamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines